Cas no 7681-11-0 (Potassium iodide)
White cubic crystal or powder.Slightly hygroscopic in humid air,After long-term storage, free iodine precipitates and turns yellow,And can form trace iodate.Light and humidity can acceleratedecomposition.1gSoluble in0.7mlwater\0.5mlboiling water\22mlethanol\8mlBoiling ethanol\51mlAbsolute ethanol\8mlmethanol\7.5mlacetone\2mlglycerol\about2.5mlethylene glycol.Its aqueous solution is neutral or slightly alkaline,Can dissolve iodine.Its aqueous solution will also oxidize and become yellow,A small amount of alkali can be added to prevent.relative density3.12.melting point680℃.boiling point1330℃.Approximate lethal dose(Rat,vein)285mg/kg.Widely used to prepare titrant in volumetric iodometry.Compounding bleeders in haploid breeding\Improved white\MSandRMIsoculture medium.Stool inspection, etc.Photograph.pharmacy.If there is no dissolution or temperature reason in the experiment, please adjust it appropriately.
Potassium iodide structure
Potassium iodide Properties
Names and Identifiers
-
- Potassium iodide
- LUGOL
- LUGOL'S SOLUTION
- IODIDE
- IODIDE IC STANDARD
- IODINE, ELEMENTAL
- IODIDE, ION CHROMATOGRAPHY STANDARD SOLUTION
- IODINE-IODINE
- IODINE SOLUTION
- Potassium sorbate
- PotassiuM Iodide (AS)
- PotassiuM iodide Standard
- Thyroblock
- Thyrojod
- Potassium iodide (KI)
- Pima
- Kali iodide
- Thyro-Block
- Knollide
- Kisol
- Asmofug E
- Potassium diiodide
- Potassium monoiodide
- Thyroshield
- Joptone
- Potide
- Kalii iodidum
- Iodure de potassium
- Potassium iodide (K2I2)
- Potassium iodide (K(I2))
- Tripotassium triiodide
- Caswell No. 694
- iodopotassium
- K1-N
- potassium-iodide
- Potassium iodide (K3I3)
- EPA Pesticide Chemical Code 075701
- 1C4QK22F9J
- Potassium salt
- Potassium iodide aqueous solution
- Potassium iodide standard solutio
- +Expand
-
- MFCD00011405
- NLKNQRATVPKPDG-UHFFFAOYSA-M
- 1S/HI.K/h1H;/q;+1/p-1
- [I-].[K+]
Computed Properties
- 165.86800
- 0
- 1
- 0
- 2
- 2
- 0
- 0
- 0
- 0
- 0
- 2
- nothing
- nothing
- 0
- 0
Experimental Properties
- -2.99600
- 0.00000
- 7643
- 1.677
- 1.43 kg/L
- 100 °C(lit.)
100 °C/1 atm - 681 °C (lit.)
- 1 mmHg ( 745 °C)
- Fahrenheit: >199.4 ° f
Celsius: >93 ° c - H2O: 1 M at 20 °C, clear, colorless
- Colorless crystals belong to cubic crystal system. It is odorless and has a strong bitter and salty taste.
- 6.0-9.0 (25℃, 1M in H2O)
- Stable. Protect from light and moisture. Incompatible with strong reducing agents, strong acids, steel, aluminium, alkali metals, brass, magnesium, zinc, cadmium, copper, tin, nickel and their alloys.
- It deliquesces easily in wet air. When exposed to light and air, it can precipitate free iodine and turn yellow, which is easier to turn yellow in acidic aqueous solution. It is easily soluble in water, significantly absorbs heat when dissolved, soluble in ethanol, acetone, methanol, glycerol and liquid hydrogen, and slightly soluble in ether.
- Hygroscopic
- 224(EtOH)(lit.)
- 1.2924 g/mL at 25 °C(lit.)
Potassium iodide Security Information
- GHS07
- TT2975000
- 2
- 8
- S26-Section-S24/25-S36-S45-S36/37/39-S53
- II
- R36/37/38
- Xi
- UN 2056 3/PG 2
- H302,H315,H319
- P305+P351+P338
- dangerous
- Store at room temperature
- 22-36/38
- Warning
- Yes
- Approx LD i.v. in rats: 285 mg/kg (Hildebrandt)
- 10
Potassium iodide Customs Data
- 2827600000
-
China Customs Code:
2827600000
Potassium iodide Price
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Potassium iodide Related Literature
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1. LVII.—The existence of polyiodides in nitrobenzene solution. IH. M. Dawson,R. Gawler J. Chem. Soc. Trans. 1902 81 524
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James W. Comerford,Ian D. V. Ingram,Michael North,Xiao Wu Green Chem. 2015 17 1966
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Sarit K. Ghosh,Venkata K. Perla,Kaushik Mallick Mater. Adv. 2022 3 7293
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Natalija Pantalon Juraj,Tana Tandari?,Vanja Tadi?,Berislav Peri?,Dominik Moreth,Ulrich Schatzschneider,Anamaria Brozovic,Robert Vianello,Sre?ko I. Kirin Dalton Trans. 2022 51 17008
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Sarit K. Ghosh,Venkata K. Perla,Kaushik Mallick Mater. Adv. 2022 3 7293
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Toshiaki Asakai,Akiharu Hioki Anal. Methods 2013 5 6240
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7. Smart sensory materials for divalent cations: a dithizone immobilized membrane for optical analysisGiancarla Alberti,Silvia Re,Anna Maria Chiara Tivelli,Raffaela Biesuz Analyst 2016 141 6140
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Toshiaki Asakai,Akiharu Hioki Anal. Methods 2012 4 3478
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Timothy W. Marin,Ireneusz Janik,David M. Bartels Phys. Chem. Chem. Phys. 2019 21 24419
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B. Nearingburg,A. L. Elias RSC Adv. 2014 4 29975
7681-11-0 (Potassium iodide) Related Products
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- 7439-97-6(Mercury)
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- 7784-03-4(mercury disilver tetraiodide)
- 12041-40-6(potassium tri-μ-iododiiodotetraargentate)
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